Cas no 35206-02-1 (7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 35206-02-1
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 920020
• PubChem ID: 99619
• Update Time: 2025-06-11

7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-aminoethyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• 7-(2-aminoethyl)-1,3-dimethylpurine-2,6-dione
• 7-(2-Amino-aethyl)-1,3-dimeth
• 7-(2-Aminoaethyl)-theophyllin
• 7-(2-Aminoethyl)-1,3-dimethyl-3,7-dihydro-1H-purin-2,6-dion
• 7-(2-amino-ethyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 7-(2-aminoethyl)-theophylline
• 7-(2-Aminoethyl)theophylline
• Aminoaethyl theophyllin [German]
• Aminoethyl theophylline
• BRN 0251762
• EINECS 252-436-8
• NSC250770
• Theophylline, 7-(2-aminoethyl)-
• 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• DTXSID00188711
• AKOS001754823
• Oprea1_189489
• Z105197800
• NSC 250770
• NSC-250770
• 7-(2-aminoethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• NS00029802
• 35206-02-1
• SDCCGMLS-0065381.P001
• XUTQHTZFMFGXDJ-UHFFFAOYSA-N
• 7-(2-aminoethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• CHEMBL66011
• STK677635
• 1H-Purine-2,6-dione, 7-(2-aminoethyl)-3,7-dihydro-1,3-dimethyl-
• Aminoaethyl theophyllin
• 1H-Purine-2,6-dione, 7-(2-aminoethyl)-3,7-dihydro-1,3-dimethyl- (9CI)
• EN300-11962878
• Fenethylline metabolite M4
• 1H-Purine-2, 7-(2-aminoethyl)-3,7-dihydro-1,3-dimethyl-
• UNII-A8WQD8A7TZ
• SCHEMBL4516866
• BDBM50113241
• 7-(2-aminoethyl)theophyllin
• A8WQD8A7TZ

• Inchi： 1S/C9H13N5O2/c1-12-7-6(8(15)13(2)9(12)16)14(4-3-10)5-11-7/h5H,3-4,10H2,1-2H3
• InChI Key： XUTQHTZFMFGXDJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCN)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 223.10709
• Monoisotopic Mass: 223.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.46
• LogP: -0.90730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 35206-02-1 and Product Name: 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with the CAS number 35206-02-1 and the product name 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the purine derivative family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

In recent years, purine derivatives have been extensively studied for their roles in various biological processes. The presence of a dimethyl group at the 1 and 3 positions of the purine ring enhances the stability and lipophilicity of the molecule, making it more suitable for membrane permeability and cellular uptake. Additionally, the 2-aminoethyl side chain at the 7-position introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions. These structural features make this compound a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural motifs to develop novel molecules with enhanced binding affinity and selectivity. For instance, modifications at the 2-aminoethyl group have been explored to optimize pharmacokinetic profiles, while alterations at the dimethyl-substituted purine core have been investigated for improved metabolic stability. These efforts align with current trends in medicinal chemistry aimed at designing molecules that exhibit both efficacy and safety.

The biological activity of 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been examined in several preclinical studies. Notably, its interaction with enzymes and receptors relevant to metabolic pathways has been a focal point of research. Studies suggest that this compound may modulate key signaling pathways involved in inflammation and immune response. The ability to influence these pathways could make it a valuable tool in developing treatments for chronic inflammatory diseases and autoimmune disorders. Furthermore, its potential effects on nucleic acid metabolism have sparked interest in its role as an antiviral or anticancer agent.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets. These simulations have provided insights into how structural modifications can fine-tune activity profiles. For example, computational studies have highlighted the importance of optimizing the length and conformation of the 2-aminoethyl side chain to maximize interactions with target proteins. Such findings are instrumental in guiding synthetic efforts toward more potent derivatives.

Recent experimental data further supports the therapeutic potential of this compound. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with disease pathways. Moreover, preliminary in vivo studies indicate favorable pharmacokinetic properties, including reasonable bioavailability and tissue distribution. These results are encouraging for further development into clinical candidates. However, additional research is necessary to fully elucidate its mechanism of action and long-term safety profile.

The synthesis of 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as nucleophilic substitution reactions and ring-closing metathesis have been utilized to construct the purine core efficiently. The introduction of the dimethyl groups at specific positions requires precise control over reaction conditions to ensure regioselectivity. Similarly, functionalizing the 2-aminoethyl side chain demands careful consideration to avoid unwanted byproducts that could compromise yield or purity.

The growing interest in this compound underscores its significance as a building block for innovative therapeutics. Researchers are increasingly leveraging its scaffold to explore new chemical space through structure-based drug design (SBDD) approaches. By integrating experimental data with computational predictions, scientists aim to accelerate the discovery process for next-generation pharmaceuticals. This compound exemplifies how strategic modifications within a known framework can yield novel entities with distinct advantages over existing treatments.

Future directions for research on 7-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione include expanding its scope into different therapeutic areas such as neurology or infectious diseases. Investigating its interactions with neurotransmitter receptors or viral proteases could open new avenues for application development. Additionally， exploring prodrug formulations may enhance delivery systems while maintaining efficacy。 Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide。